Benzo[c][1,2,5]oxadiazole-5-carboxamide

• IUPAC Name: 2,1,3-benzoxadiazole-5-carboxamide
• InChI: InChI=1S/C7H5N3O2/c8-7(11)4-1-2-5-6(3-4)10-12-9-5/h1-3H,(H2,8,11)
• InChI Key: QGJCWLBFFLOLQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NON=C2C=C1C(=O)N
• Molecular Formula: C7H5N3O2
• Molecular Weight: 163.13 g/mol
• CAS No.: 1344682-47-8

Description

Benzo[1,2,5]oxadiazole-5-carboxylic acid, also known as 2,1,3-Benzoxadiazole-5-carboxylic acid, is a five-membered heterocyclic molecule possessing two carbon, two nitrogen, and one oxygen atom. It has an empirical formula of C7H4N2O3 and a molecular weight of 164.12.

Synthesis Analysis

A facile synthesis route to carboxyimidamide-substituted benzoxadiazoles and related derivatives has been developed. A total of 25 derivatives were synthesized and evaluated for antileishmanial activity. Oxadiazoles have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Molecular Structure Analysis

The molecular structure of Benzo[1,2,5]oxadiazole-5-carboxylic acid consists of a five-membered heterocyclic ring system with two nitrogen atoms, one oxygen atom, and two carbon atoms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

Oxadiazoles, including Benzo[1,2,5]oxadiazole-5-carboxylic acid, have shown favorable oxygen balance and positive heat of formations. They have been utilized as high energy molecules or energetic materials, ionic salts, and pharmaceutical compounds.

Physical and Chemical Properties Analysis

Benzo[1,2,5]oxadiazole-5-carboxylic acid has a melting point of 157-160 °C. Its SMILES string is OC(=O)c1ccc2nonc2c1. It is classified as non-combustible solids.

Mechanism of Action

Target of Action

Benzo[c][1,2,5]oxadiazole-5-carboxamide, also known as Benzo[1,2,5]oxadiazole-5-carboxylic acid amide, is a novel compound that has been studied for its potential biological activities. The primary target of this compound is PD-L1 , a protein that plays a crucial role in suppressing the immune system .

Mode of Action

The compound interacts with its target, PD-L1, by inhibiting its activity. This inhibition can lead to an increase in the immune response against cancer cells . The exact molecular interactions between the compound and PD-L1 are still under investigation.

Biochemical Pathways

The inhibition of PD-L1 can affect multiple biochemical pathways. Primarily, it can enhance the immune system’s ability to recognize and destroy cancer cells. This is achieved by preventing PD-L1 from suppressing the activity of T cells, a type of white blood cell that plays a key role in immune responses .

Result of Action

The result of the compound’s action is a potential enhancement of the body’s immune response against cancer cells. By inhibiting PD-L1, the compound may help to prevent the immune system from being suppressed, thereby allowing it to more effectively fight off cancer .

Safety and Hazards

As per the available information, it is recommended to handle Benzo[1,2,5]oxadiazole-5-carboxylic acid with personal protective equipment such as a dust mask type N95 (US), eyeshields, and gloves. It is classified under WGK 3, indicating that it poses a higher hazard to water.

Future Directions

Oxadiazoles, including Benzo[1,2,5]oxadiazole-5-carboxylic acid, have established their potential for a wide range of applications. They have been successfully utilized in various fields such as material science, medicinal chemistry, and high energy molecules. Future research may focus on exploring more applications and improving the synthesis process.

Biochemical Analysis

Biochemical Properties

Benzo[c][1,2,5]oxadiazole-5-carboxamide plays a crucial role in biochemical reactions, particularly as an inhibitor of programmed death-ligand 1 (PD-L1). This compound interacts with PD-L1, a protein involved in the immune checkpoint pathway, which is a target for cancer immunotherapy. The interaction between this compound and PD-L1 inhibits the binding of PD-L1 to its receptor PD-1, thereby enhancing the immune system’s ability to attack cancer cells . Additionally, this compound has been shown to bind to human PD-L1 with high affinity, demonstrating its potential as a potent PD-L1 inhibitor .

Cellular Effects

This compound exerts significant effects on various cell types and cellular processes. In cancer cells, this compound has been observed to block the PD-1/PD-L1 interaction, leading to the activation of T-cells and promoting antitumor immunity . This results in the inhibition of tumor growth and the induction of apoptosis in cancer cells. Furthermore, this compound influences cell signaling pathways, gene expression, and cellular metabolism, contributing to its overall antitumor activity .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with PD-L1. This compound binds to PD-L1 with high affinity, preventing its interaction with PD-1 and thereby blocking the immune checkpoint pathway . This inhibition leads to the activation of T-cells and the promotion of antitumor immunity. Additionally, this compound may also influence gene expression and enzyme activity, further contributing to its therapeutic effects .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. This compound exhibits stability under various conditions, maintaining its inhibitory activity against PD-L1 over extended periods In vitro and in vivo studies have shown that this compound retains its antitumor activity over time, suggesting its potential for long-term therapeutic use .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound effectively inhibits tumor growth and promotes antitumor immunity without significant toxicity . At higher doses, toxic or adverse effects may be observed, including potential damage to normal tissues . These findings highlight the importance of optimizing dosage to maximize therapeutic benefits while minimizing adverse effects.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that influence its activity and metabolism. This compound may affect metabolic flux and metabolite levels, contributing to its overall biological activity

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its therapeutic efficacy. This compound is transported across cell membranes and distributed to various tissues, where it exerts its biological effects . Transporters and binding proteins may facilitate its localization and accumulation in target tissues, enhancing its therapeutic potential .

Subcellular Localization

This compound exhibits specific subcellular localization, which may influence its activity and function. This compound may be directed to specific compartments or organelles within cells through targeting signals or post-translational modifications . Understanding the subcellular localization of this compound is essential for optimizing its therapeutic applications.